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Compound of Interest

Compound Name: N-t-Boc-1-adamantylamine-d15

Cat. No.: B1151942 Get Quote

For researchers, scientists, and professionals in drug development, the selection of a suitable

internal standard is a critical step to ensure the accuracy and reliability of quantitative analytical

methods. This guide provides a comparative overview of N-t-Boc-1-adamantylamine-d15, a

deuterated reference material, against its non-deuterated analog and the parent compound, 1-

adamantylamine. This comparison is designed to assist in making an informed decision for its

application in various research and development settings.

Product Specifications
The following table summarizes the key specifications for N-t-Boc-1-adamantylamine-d15 and

related compounds based on available data from various suppliers. It is important to note that

specific values for purity and isotopic enrichment should be confirmed by consulting the

Certificate of Analysis (CoA) from the respective supplier.
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Specification
N-t-Boc-1-
adamantylamine-
d15

N-t-Boc-1-
adamantylamine
(non-deuterated)

1-Adamantylamine

Chemical Formula C₁₅H₁₀D₁₅NO₂ C₁₅H₂₅NO₂ C₁₀H₁₇N

Molecular Weight 266.46 g/mol [1][2] 251.36 g/mol [3] 151.25 g/mol [4][5]

CAS Number
Not consistently

available
151476-40-3[1][3] 768-94-5[4][5]

Appearance White Solid[2] Not specified
White to off-white

crystalline solid

Purity CoA required CoA required 97% or >99%[4][5]

Isotopic Enrichment CoA required Not applicable Not applicable

Storage Conditions 2-8°C Refrigerator[2] Not specified Room temperature

Melting Point Not specified Not specified 206-208 °C[4]

Solubility Not specified Not specified

Soluble in 1 M HCl

(5%), polar solvents;

less soluble in non-

polar solvents.

Key Applications
N-t-Boc-1-adamantylamine-d15 serves as an intermediate in the preparation of isotopically

labeled Amantadine.[2] In analytical chemistry, it is primarily used as an internal standard for

the quantification of N-t-Boc-1-adamantylamine or related compounds by techniques such as

gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass

spectrometry (LC-MS). The stable isotope label allows for differentiation from the non-labeled

analyte, enabling precise and accurate measurement.

Experimental Protocols
While specific experimental protocols are proprietary to the manufacturers, the following are

general methodologies used for the quality control of reference materials like N-t-Boc-1-
adamantylamine-d15.
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Determination of Chemical Purity by High-Performance
Liquid Chromatography (HPLC)

Principle: This technique separates components in a mixture based on their differential

distribution between a stationary phase (e.g., a C18 column) and a mobile phase. The purity

is determined by comparing the peak area of the main component to the total area of all

peaks detected.

Instrumentation: A standard HPLC system equipped with a UV detector is typically used.

Methodology:

A calibrated solution of the reference material is prepared in a suitable solvent (e.g.,

acetonitrile or methanol).

The solution is injected into the HPLC system.

A gradient or isocratic elution method is employed to separate the main compound from

any impurities.

The chromatogram is recorded, and the area of each peak is integrated.

The chemical purity is calculated as the percentage of the main peak area relative to the

sum of all peak areas.

Determination of Isotopic Enrichment by Mass
Spectrometry (MS)

Principle: Mass spectrometry measures the mass-to-charge ratio of ions. For a deuterated

compound, the mass spectrum will show a characteristic isotopic distribution pattern. The

isotopic enrichment is determined by comparing the intensity of the ion corresponding to the

deuterated molecule with the intensities of ions corresponding to the non-deuterated and

partially deuterated molecules.

Instrumentation: A high-resolution mass spectrometer (e.g., a time-of-flight or quadrupole

mass spectrometer) is used.
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Methodology:

The sample is introduced into the mass spectrometer, typically after ionization (e.g., by

electrospray ionization or electron ionization).

The mass spectrum is acquired over a relevant mass range.

The relative abundances of the different isotopic peaks are measured.

The isotopic enrichment is calculated based on the measured ion intensities.

Workflow and Relationships
The selection and application of a deuterated reference material follow a logical workflow and

are based on the relationship between the analyte and the internal standard.
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Workflow for Reference Material Selection.
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Analyte-Standard Relationship in Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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